Cas no 918817-90-0 (2-(Butylamino)hexadecanoic acid)
918817-90-0 structure
Product Name:2-(Butylamino)hexadecanoic acid
CAS No:918817-90-0
MF:C20H41NO2
MW:327.545046567917
CID:770359
Update Time:2023-08-03
2-(Butylamino)hexadecanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoic acid, 2-(butylamino)-
- 2-(butylamino)hexadecanoic acid
- 2-(Butylamino)hexadecanoic acid
-
- Inchi: 1S/C20H41NO2/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-19(20(22)23)21-18-6-4-2/h19,21H,3-18H2,1-2H3,(H,22,23)
- InChI Key: ZCZITWAXBDPDET-UHFFFAOYSA-N
- SMILES: OC(C(CCCCCCCCCCCCCC)NCCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 18
- Complexity: 256
- Topological Polar Surface Area: 49.3
2-(Butylamino)hexadecanoic acid Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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